Cas no 1804128-29-7 (2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)-)
2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)-
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- MDL: MFCD28384034
- Inchi: 1S/C10H14N2O/c11-9-2-1-7-13-10(9)8-3-5-12-6-4-8/h3-6,9-10H,1-2,7,11H2
- InChI Key: HCFJJELKYFVCQU-UHFFFAOYSA-N
- SMILES: C1(C2C=CN=CC=2)OCCCC1N
2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-208110-0.05g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-208110-0.1g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-208110-0.25g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-208110-0.5g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-208110-1.0g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-208110-2.5g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-208110-5.0g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 5.0g |
$3396.0 | 2023-02-22 | ||
| Enamine | EN300-208110-10.0g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 10.0g |
$5037.0 | 2023-02-22 | ||
| Enamine | EN300-208110-1g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-208110-5g |
2-(pyridin-4-yl)oxan-3-amine |
1804128-29-7 | 5g |
$3396.0 | 2023-09-16 |
2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 2H-Pyran-3-amine, tetrahydro-2-(4-pyridinyl)-
Compound CAS No. 1804128-29-7: 2H-Pyran-3-Amine, Tetrahydro-2-(4-Pyridinyl)
2H-Pyran-3-Amine, Tetrahydro-2-(4-Pyridinyl), also known by its CAS number 1804128-29-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyran derivatives, which are known for their diverse applications in drug design and synthesis. The structure of this compound features a pyran ring fused with a pyridine moiety, making it a unique example of a bicyclic system with potential bioactive properties.
The synthesis of tetrahydro-2-(4-pyridinyl)-pyran derivatives has been extensively studied, with researchers exploring various methods to optimize the yield and purity of these compounds. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples, which are crucial for studying the stereochemical effects on biological activity. This compound's structure is particularly interesting due to the presence of both nitrogen atoms in the pyridine and pyran rings, which can potentially act as hydrogen bond donors or acceptors, enhancing its interactions with biological targets.
One of the most promising applications of CAS No. 1804128-29-7 lies in its potential as a lead compound for drug discovery. Preclinical studies have shown that this compound exhibits moderate activity against several cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its ability to modulate key enzymes involved in neurodegenerative diseases has been explored, making it a candidate for further investigation in Alzheimer's and Parkinson's disease research.
The pharmacokinetic profile of tetrahydro-pyran-pyridine derivatives has also been a focus of recent studies. Researchers have evaluated their absorption, distribution, metabolism, and excretion (ADME) properties to assess their suitability as drug candidates. Encouragingly, some derivatives have shown favorable pharmacokinetic characteristics, such as good oral bioavailability and low clearance rates, which are essential for developing effective therapeutic agents.
In terms of structural modifications, scientists have explored substituent effects on the pyridine and pyran rings to enhance bioactivity and selectivity. For instance, introducing electron-withdrawing groups on the pyridine ring has been shown to increase the compound's affinity for certain receptor sites. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of such compounds.
Moreover, computational chemistry tools have played a pivotal role in understanding the molecular interactions of CAS No. 1804128-29-7. Molecular docking studies have revealed key binding motifs that contribute to its interaction with target proteins. These insights have guided further experimental studies aimed at refining the compound's structure for improved efficacy and reduced toxicity.
Despite its promising prospects, there remain challenges in translating this compound into clinical use. Issues such as scalability of synthesis and long-term safety profiles need to be addressed before it can be considered for human trials. Nevertheless, ongoing research continues to shed light on its potential applications and mechanisms of action.
In conclusion, tetrahydro-pyran-pyridine derivatives like CAS No. 1804128-29-7 represent an exciting area of exploration in medicinal chemistry. With continued advancements in synthetic methodologies and pharmacological evaluation, this compound holds significant promise for contributing to the development of novel therapeutic agents.
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